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Compound of Interest

Compound Name: 3,3-Dimethylpentane-1,5-diol

Cat. No.: B1316476

An In-depth Technical Guide to the Safety and Handling of 3,3-Dimethylpentane-1,5-diol
For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and handling information for 3,3-
Dimethylpentane-1,5-diol (CAS No: 53120-74-4). The following sections detail the physical
and chemical properties, hazard identification, handling and storage procedures, emergency
measures, and a general experimental protocol for safe use in a laboratory setting.

Chemical and Physical Properties

3,3-Dimethylpentane-1,5-diol is a branched-chain diol with two primary hydroxyl groups.[1] Its
physical and chemical properties are summarized below.
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Property Value Source
Molecular Formula C7H1602 [1112]
Molecular Weight 132.20 g/mol [1][3]
Appearance .Colf)rless to slightly yellow 2]
liquid

Melting Point 44.24°C (estimate) [1]
Boiling Point 233.16°C (estimate) [1]
Density 0.9744 g/cm? (estimate) [1]
Solubility Soluble in water [1]

pKa 14.84 + 0.10 (Predicted) [4]

Hazard Identification and Classification

While generally considered to have low toxicity, 3,3-Dimethylpentane-1,5-diol is classified as
a hazardous substance that requires careful handling.[2][5]

Hazard Class Category
Skin Irritation Category 2
Specific target organ toxicity — single exposure Category 3

Hazard Statements:

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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e P264: Wash skin thoroughly after handling.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P337+P313: If eye irritation persists: Get medical advice/attention.

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize risk and maintain the
chemical's integrity.

Handling

o Work in a well-ventilated area, preferably under a chemical fume hood.[5][6]
» Avoid all personal contact, including inhalation of vapors or aerosols.[7]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves
(e.g., nitrile or neoprene), safety glasses with side shields or goggles, and a laboratory coat.

[2][6]
o Use spark-proof tools and take precautionary measures against static discharges.[8]
e Ground and bond containers when transferring material.[8]
e Do not eat, drink, or smoke in areas where the chemical is handled.[9]

e Wash hands thoroughly after handling.[8]

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][7]
o Keep away from incompatible materials such as strong oxidizing agents.[8]

o Store away from heat, sparks, and open flames.[7][8]
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Emergency Procedures

In the event of exposure or a spill, follow these procedures immediately.

First-Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention immediately.[8][10]

o Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes. Get medical aid if irritation develops or persists.[8]

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[8]

 Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.
Get medical aid immediately.[8]

Spills and Leaks

e Remove all sources of ignition.[7]
o Ventilate the area of the spill.[11]
o Wear appropriate personal protective equipment.

o For small spills, absorb with a non-combustible material such as sand or earth and place in a
suitable container for disposal.[11]

o For large spills, prevent entry into waterways and dike the area to contain the spill.[7]

Experimental Protocol: General Safe Handling in a
Laboratory Setting

This protocol outlines a general workflow for handling 3,3-Dimethylpentane-1,5-diol in a
research environment.

e Preparation and Pre-use Checklist:
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[e]

Ensure the availability and proper functioning of a chemical fume hood and emergency
equipment (safety shower, eyewash station).

[e]

Verify that a current Safety Data Sheet (SDS) for 3,3-Dimethylpentane-1,5-diol is
accessible.[9]

[e]

Select and inspect the required PPE: nitrile gloves, safety goggles, and a lab coat.[9]

o

Prepare the work area by covering surfaces with absorbent, plastic-backed paper.[12]

» Handling and Dispensing:

o

Perform all manipulations of the chemical inside a certified chemical fume hood.

[¢]

Carefully open the container, avoiding splashes or aerosol generation.

[¢]

Use appropriate, clean glassware and tools for transferring the liquid.

[e]

If heating is required, use a controlled heating source like a heating mantle or water bath;
avoid open flames.

e Post-use and Waste Disposal:

o

Tightly seal the container of 3,3-Dimethylpentane-1,5-diol after use.

[¢]

Decontaminate all glassware and equipment that came into contact with the chemical.

o

Collect all chemical waste, including contaminated disposables (gloves, absorbent paper),
in a clearly labeled, sealed waste container.[6]

o

Dispose of the chemical waste through your institution's hazardous waste management
program, following all local, state, and federal regulations.[6]

e Documentation:
o Record the amount of chemical used in the laboratory's chemical inventory.

o Note any observations or incidents in the experimental lab notebook.
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Visualized Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of 3,3-Dimethylpentane-
1,5-diol in a laboratory setting.

1. Preparation 2. Handling 3. Post-Handling 4. Disposal & Documentation

Click to download full resolution via product page

Caption: Workflow for the safe laboratory handling of 3,3-Dimethylpentane-1,5-diol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3,3-Dimethylpentane-1,5-diol safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1316476#3-3-dimethylpentane-1-5-diol-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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